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Compound of Interest

2-Chloro-5-
Compound Name:
(trifluoromethoxy)aniline

Cat. No.: B1314244

Essential Safety and Handling Guide for 2-Chloro-5-
(trifluoromethyl)aniline

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 2-Chloro-5-(trifluoromethyl)aniline
(CAS No. 121-50-6). The following procedures are designed to ensure the safe handling and
disposal of this chemical in a laboratory setting.

Chemical Identifier:
e Name: 2-Chloro-5-(trifluoromethyl)aniline
e CAS Number: 121-50-6

e Molecular Formula: C7HsCIF3N[1][2]

Hazard Identification and Safety Summary

2-Chloro-5-(trifluoromethyl)aniline is a hazardous chemical that requires careful handling. It is
harmful if swallowed, inhaled, or absorbed through the skin, and can cause irritation to the skin,
eyes, and respiratory tract.[3][4]
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Hazard Classification

Description

Precautionary Statements

Acute Toxicity, Oral (Category
4)

Harmful if swallowed.[3][4]

P301+P312: IF SWALLOWED:
Call a POISON CENTER or
doctor/physician if you feel
unwell. P330: Rinse mouth.[5]

[6]

Acute Toxicity, Dermal

(Category 4)

Harmful in contact with skin.[3]

[4]

P302+P352: IF ON SKIN:
Wash with plenty of soap and
water.[4][5]

Acute Toxicity, Inhalation

(Category 4)

Harmful if inhaled.[3][4]

P304+P340: IF INHALED:
Remove person to fresh air
and keep comfortable for
breathing.[5][6]

Skin Irritation

Causes skin irritation.[3][5]

P332+P313: If skin irritation
occurs: Get medical

advice/attention.[7]

Eye Irritation

Causes serious eye irritation.

[5]

P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.
Continue rinsing.[5][6]

Respiratory Irritation

May cause respiratory
irritation.[4][5]

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr
ay.[5]

Aquatic Toxicity

Toxic to aquatic life with long

lasting effects.[5]

P273: Avoid release to the

environment.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to minimize exposure. The following table outlines

the recommended PPE for handling 2-Chloro-5-(trifluoromethyl)aniline.
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PPE Category

Item

MateriallType
. Purpose
Recommendation

Hand Protection

Chemical-resistant

gloves

Incidental Contact
(Splash Protection):
Nitrile rubber (min. 5
mil). Change gloves
immediately upon
contamination.[1][8]
Extended Contact:
Viton or Silver
Shield/Norfoil gloves )
) ) To prevent skin
provide the highest
] contact and
level of chemical )
] absorption.[4]
resistance for
chlorinated and
aromatic solvents.[1]
[9][10] Neoprene is
another option but
offers less protection
against halogenated
hydrocarbons.[1][9]

[11]

Eye and Face

Protection

Safety Goggles and
Face Shield

Chemical splash
goggles that form a

tight seal with the
) To protect eyes and
face. A face shield
face from splashes
should be worn over
and vapors.[4]
the goggles for

maximum protection.

[4]

Body Protection

Laboratory Coat or
Chemical Protective
Suit

A standard lab coat To protect skin from

may be sufficient for contamination.
small quantities. For

larger quantities or

tasks with a higher

risk of splashing, a
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chemically resistant
apron or a full
protective suit is

recommended.[4]

Use in a well-
ventilated area,
preferably a chemical
fume hood. If
) ) NIOSH-approved ventilation is To prevent inhalation
Respiratory Protection ) ] )
Respirator inadequate or for spill of harmful vapors.
cleanup, use a
NIOSH-approved
respirator with organic

vapor cartridges.

Experimental Protocols: Safe Handling and
Operational Plan

Adherence to a strict operational protocol is essential for the safe handling of 2-Chloro-5-
(trifluoromethyl)aniline.

Preparation and Engineering Controls
e Ventilation: Always handle 2-Chloro-5-(trifluoromethyl)aniline in a properly functioning

chemical fume hood.[12]

e Emergency Equipment: Ensure that a safety shower and an eyewash station are readily
accessible and have been recently tested.[5]

o Spill Kit: Have a chemical spill kit readily available that contains inert absorbent materials
(e.g., sand, vermiculite), and appropriate waste containers.

Handling Procedure

o Don PPE: Before handling the chemical, put on all required personal protective equipment
as detailed in the PPE table.
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Inspect Container: Check the container for any damage or leaks before opening.

Dispensing: Carefully dispense the required amount of the chemical, avoiding splashes and
the generation of aerosols.

Keep Container Closed: Keep the container tightly sealed when not in use.[12]

Avoid Incompatibilities: Keep away from incompatible materials such as strong oxidizing
agents, acids, and bases.[3]

Post-Handling: After handling, wash hands thoroughly with soap and water.[4] Remove and
properly dispose of contaminated gloves.

Emergency and Spill Procedures

In Case of Skin Contact: Immediately flush the affected area with plenty of water for at least
15 minutes and remove contaminated clothing. Seek medical attention.[5][13]

In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5][13]

In Case of Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen.
Seek immediate medical attention.[13]

In Case of Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate
medical attention.[5]

Small Spills: For small spills, absorb the material with an inert absorbent (e.g., sand,
vermiculite). Place the contaminated material into a sealed, labeled container for hazardous
waste disposal.[3][5]

Large Spills: Evacuate the area immediately. Contact your institution's emergency response
team.

Disposal Plan

Proper disposal is crucial to prevent environmental contamination and ensure regulatory

compliance.
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Waste Segregation and Collection

Waste Stream: 2-Chloro-5-(trifluoromethyl)aniline is a halogenated organic compound. It
must be collected as hazardous chemical waste.[3][12]

Segregation: Keep halogenated waste separate from non-halogenated waste streams to
prevent dangerous reactions and to facilitate proper disposal.[2][14]

Container: Use a designated, compatible, and clearly labeled waste container with a secure
lid. The label should read "Halogenated Organic Waste" and list the chemical constituents.[3]
[15]

Disposal Procedure

Collection: Collect all waste containing 2-Chloro-5-(trifluoromethyl)aniline, including
contaminated labware, PPE, and absorbent materials, in the designated hazardous waste
container.

Storage: Store the waste container in a cool, dry, and well-ventilated area, away from
incompatible materials.

Professional Disposal: Arrange for the disposal of the hazardous waste through a licensed
professional waste disposal service.[3][4] Do not pour this chemical down the drain.[3]

Empty Containers: Triple-rinse empty containers with a suitable solvent. The rinsate should
be collected as halogenated waste. Once decontaminated, the container can be disposed of
according to institutional guidelines.[15]

Workflow for Safe Handling and Disposal
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Caption: Workflow for handling 2-Chloro-5-(trifluoromethyl)aniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1314244?utm_src=pdf-custom-synthesis
https://ehs.berkeley.edu/glove-selection-guide
https://documents.uow.edu.au/content/groups/public/%40web/%40ohs/documents/doc/uow136684.pdf
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/Chloro5trifluoromethylaniline.htm
https://assets.thermofisher.cn/DirectWebViewer/private/document.aspx?prd=ALFAAA16004~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2017:10:32~~2-Chloro-5-(trifluoromethyl
https://www.jubilantingrevia.com/uploads/files/438msds_0613GjGhs04Div.05sds2-chloro-5-trifluoromethylpyridine.pdf
https://static.cymitquimica.com/products/54/pdf/sds-PC58041.pdf
https://ehrs.upenn.edu/sites/default/files/2019-03/glove%20compatibility%20poster_0.pdf
https://safety.caltech.edu/documents/14070/Glove_Selection_Quick_Guide.pdf
https://safety.nmsu.edu/uploads/Glove-Selection-Guide.pdf
https://www.southalabama.edu/departments/environmental/resources/gloveselection.pdf
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://www.cdc.gov/niosh/npg/firstaid.html
https://rtong.people.ust.hk/ChEmoryWasteDisposal_NEW.pdf
https://www.otago.ac.nz/__data/assets/pdf_file/0035/318995/download-the-chemical-disposal-waste-guidelines-080557.pdf
https://www.benchchem.com/product/b1314244#personal-protective-equipment-for-handling-2-chloro-5-trifluoromethoxy-aniline
https://www.benchchem.com/product/b1314244#personal-protective-equipment-for-handling-2-chloro-5-trifluoromethoxy-aniline
https://www.benchchem.com/product/b1314244#personal-protective-equipment-for-handling-2-chloro-5-trifluoromethoxy-aniline
https://www.benchchem.com/product/b1314244#personal-protective-equipment-for-handling-2-chloro-5-trifluoromethoxy-aniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1314244?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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